4-Bromo-2-methoxy-6-nitroaniline

• IUPAC Name: 4-bromo-2-methoxy-6-nitroaniline
• InChI: InChI=1S/C7H7BrN2O3/c1-13-6-3-4(8)2-5(7(6)9)10(11)12/h2-3H,9H2,1H3
• InChI Key: OFIIFSJGHGCQHO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1N)[N+](=O)[O-])Br
• Molecular Formula: C7H7BrN2O3
• Molecular Weight: 247.05 g/mol
• CAS RN: 77333-45-0

Description

4-Bromo-2-methoxy-6-nitroaniline is a chemical compound with the CAS Number: 77333-45-0. It has a molecular weight of 247.05 and its linear formula is C7H7BrN2O3. It is stored in a dark place, under an inert atmosphere, at room temperature. The physical form of this compound is solid.

Synthesis Analysis

The synthesis of this compound involves multiple steps. The process begins with the acetylation of aniline, which results in a molecule that does not readily oxidize and substitutes largely at the para position. A second substitution occurs at the position ortho to the carbon carrying the acetamido group. The final step is the hydrolysis of the amide function, which yields the desired 4-bromo-2-nitroaniline.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H7BrN2O3/c1-13-4-2-5 (8)7 (9)6 (3-4)10 (11)12/h2-3H,9H2,1H3. This indicates that the compound has a complex structure with multiple functional groups.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include nitration, conversion from the nitro group to an amine, and bromination. These reactions require careful control of conditions to ensure the correct product is formed.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It is stored in a dark place, under an inert atmosphere.

Scientific Research Applications

Nitration and Substitution Chemistry

The nitration of derivatives of pyridine N-oxide, including compounds similar to 4-bromo-2-methoxy-6-nitroaniline, demonstrates the directive influence of the N-oxide group. This process can yield nitro derivatives as sole reaction products, indicating the specificity of the reaction pathway (Hertog, Ammers, & Schukking, 2010).

Synthesis of Quinolines

The use of reagents like 2,2,3-Tribromopropanal in Skraup-Type Synthesis can transform 4-nitro- and 4-methoxyanilines into bromo-nitroquinolines and bromo-methoxyquinolines. These intermediates can then be further processed into bromoquinolin-6-ols, demonstrating the versatility of such reagents in organic synthesis (Lamberth et al., 2014).

Nucleophilic Substitution Reactions

In studies on nucleophilic substitution reactions, 4-bromo-2-methoxy-1-methyl-5-nitroimidazole, a compound closely related to this compound, has been synthesized. This highlights the potential for precise substitution reactions in the field of organic chemistry (Chauvière, Jaud, & Rameau, 1995).

Solvent Effects in Spectroscopy

The study of solvent effects on infrared spectra, particularly in anilines like 4-nitroanilines, can reveal insights into the behavior of compounds like this compound under different conditions. This research can be essential for understanding the interaction of such compounds with various solvents (Dyall, 1970).

Photoreactions and Electrophilic Properties

The photoreaction of 4-nitroveratrole with n-hexylamine, producing compounds like N-hexyl-2-methoxy-5-nitroaniline, provides insight into the regioselectivity and the potential electrophilic properties of similar nitroanilines (Cantos, Marquet, & Moreno-Mañas, 1987).

Synthesis of Carbolines and Schiff Bases

Research into the synthesis of various derivatives, including Schiff bases, of 4-nitroaniline, demonstrates the potential application of this compound in the synthesis of complex organic compounds (Premalatha & Santhi, 2014).

Nonlinear Optical Properties

The study of the molecular structure and first hyperpolarizability of compounds like 2-nitroaniline and its derivatives can inform the understanding of nonlinear optical properties, which is relevant for the development of materials in photonics and electronics (Azhagiri, Jayakumar, Gunasekaran, & Srinivasan, 2014).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements associated with it include H302-H315-H319-H335, indicating that it can be harmful if swallowed, can cause skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment.

Mechanism of Action

Target of Action

Nitro compounds, like 4-bromo-2-methoxy-6-nitroaniline, are a significant class of nitrogen derivatives . They are often used in the synthesis of various organic compounds, suggesting that their targets could be diverse depending on the specific reactions they are involved in .

Mode of Action

The mode of action of this compound involves several steps . First, a nitration reaction occurs, followed by a conversion from the nitro group to an amine, and finally a bromination . The nitro group plays a crucial role in directing these reactions .

Biochemical Pathways

Given its chemical structure and reactivity, it can be inferred that it may be involved in various organic synthesis pathways, particularly those involving nitration, amination, and bromination .

Pharmacokinetics

A related compound, 2-methoxy-4-nitroaniline, has been reported to exhibit predominant urinary excretion, low tissue distribution, and relatively slow clearance

Result of Action

The compound’s involvement in nitration, amination, and bromination reactions suggests that it could contribute to the synthesis of various organic compounds .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the efficiency of its reactions may depend on factors such as temperature, pH, and the presence of other reactants . .

Synthesis routes and methods

Procedure details

NaOAc (17.6 g) and Br2 (6.76 mL) was added to a solution of 2-methoxy-6-nitrobenzenamine (21.74 g) in HOAc (250 mL). The mixture was stirred at room temperature for 20 min. The resulting precipitate was filtered, washed with water and dried in-vacuo to afford the desired product as a yellow solid (26.43 g, 83%). 1H NMR (300 MHz, DMSO-d6) δ 3.91 (s, 3H), 7.18 (d, 1H, J=1.8 Hz), 7.70 (d, 1H, J=1.8 Hz); LC-MS: m/e=247 [M+1]+.